Cas no 1251599-56-0 (N-[(3,5-difluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide)

• Product Name: N-[(3,5-difluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide
• CAS No: 1251599-56-0
• MF: C₂₂H₂₀F₂N₄O₃
• MW: 426.416011810303
• CID: 5396788
• Update Time: 2025-10-22

N-[(3,5-difluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(3,5-difluorophenyl)methyl]-4-(3-morpholin-4-ylpyrazin-2-yl)oxybenzamide
• N-[(3,5-difluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide

• Inchi： 1S/C22H20F2N4O3/c23-17-11-15(12-18(24)13-17)14-27-21(29)16-1-3-19(4-2-16)31-22-20(25-5-6-26-22)28-7-9-30-10-8-28/h1-6,11-13H,7-10,14H2,(H,27,29)
• InChI Key： QKKPEMSLPUSDQJ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC(F)=CC(F)=C1)(=O)C1=CC=C(OC2=NC=CN=C2N2CCOCC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[(3,5-difluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide

Compound CAS No. 1251599-56-0: N-[(3,5-Difluorophenyl)methyl]-4-{[3-(Morpholin-4-yl)pyrazin-2-yl]oxy}benzamide

In recent years, the compound N-[(3,5-difluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide (CAS No. 1251599-56-0) has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a highly functionalized aromatic amide with a complex structure that incorporates multiple heterocyclic moieties, making it a promising candidate for various applications in drug discovery and materials science.

The molecular structure of N-[(3,5-difluorophenyl)methyl]-4-{[3-(morpholin-4-yllpyrazin-2-yll oxy}benzamide is characterized by the presence of a benzamide core, which is connected to a 3,5-difluorophenyl group via a methylene linker. Additionally, the compound features a pyrazine ring substituted with a morpholine group at the 3-position and an oxygen atom at the 2-position. This unique combination of functional groups provides the molecule with versatile reactivity and bioactivity.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, research has demonstrated that N-(3,5-difluorophenyl)methyl)-4-{[3-morpholinopyrazinoyl]oxy}benzamide exhibits significant inhibitory activity against various enzymes involved in inflammatory pathways. This makes it a potential candidate for anti-inflammatory drug development.

The synthesis of N-(3,5-difluorophenyl)methyl)-4-{[3-morpholinopyrazinoyl]oxy}benzamide involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the benzamide core through amide bond formation and subsequent substitution reactions to introduce the pyrazine and morpholine moieties. The use of fluorinated aromatic rings in the structure also plays a crucial role in modulating the compound's pharmacokinetic properties.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular formula and structural integrity, providing a solid foundation for further research into its properties and applications.

One of the most intriguing aspects of N-(3,5-difluorophenyl)methyl)-4-{[3-morpholinopyrazinoyl]oxy}benzamide is its ability to interact with biological systems in a highly specific manner. For example, studies have shown that it can selectively bind to certain receptors or enzymes, making it an attractive target for drug design. Furthermore, its fluorinated substituents contribute to enhanced stability and bioavailability, which are critical factors in pharmaceutical development.

In terms of applications beyond pharmacology, this compound has also shown promise in materials science. Its rigid aromatic framework and functional groups make it suitable for use in advanced materials such as organic semiconductors or sensors. Researchers are currently exploring its potential as a building block for constructing functional materials with tailored electronic properties.

Overall, N-(3,5-difluorophenyl)methyl)-4-{[3-morpholinopyrazinoyl]oxy}benzamide (CAS No. 1251599-56-X) represents a fascinating example of how complex organic molecules can be designed to address diverse scientific challenges. With ongoing research into its properties and applications, this compound is poised to make significant contributions to both academic and industrial fields in the coming years.